Cas no 1261968-53-9 (4-Fluoro-3-(3-methylsulfonylaminophenyl)benzoic acid)

4-Fluoro-3-(3-methylsulfonylaminophenyl)benzoic acid is a fluorinated benzoic acid derivative featuring a methylsulfonylamino substituent on the phenyl ring. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a building block for bioactive molecules. The fluorine atom enhances metabolic stability and binding affinity, while the methylsulfonylamino group may contribute to interactions with biological targets. Its well-defined structure and high purity make it suitable for use in drug discovery, particularly in the development of enzyme inhibitors or receptor modulators. The compound's synthetic versatility allows for further functionalization, enabling the exploration of structure-activity relationships in lead optimization studies.
4-Fluoro-3-(3-methylsulfonylaminophenyl)benzoic acid structure
1261968-53-9 structure
Product Name:4-Fluoro-3-(3-methylsulfonylaminophenyl)benzoic acid
CAS No:1261968-53-9
MF:C14H12FNO4S
MW:309.312786102295
MDL:MFCD18322715
CID:2766626
PubChem ID:53228534
Update Time:2025-05-28

4-Fluoro-3-(3-methylsulfonylaminophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • DTXSID20692067
    • 4-FLUORO-3-(3-METHYLSULFONYLAMINOPHENYL)BENZOIC ACID
    • 4-Fluoro-3-(3-methylsulfonylaminophenyl)benzoic acid, 95%
    • MFCD18322715
    • 6-Fluoro-3'-[(methanesulfonyl)amino][1,1'-biphenyl]-3-carboxylic acid
    • 1261968-53-9
    • 4-Fluoro-3-(3-methylsulfonylaminophenyl)benzoic acid
    • MDL： MFCD18322715
    • Inchi： 1S/C14H12FNO4S/c1-21(19,20)16-11-4-2-3-9(7-11)12-8-10(14(17)18)5-6-13(12)15/h2-8,16H,1H3,(H,17,18)
    • InChI Key： IBNWTNRMMSGQCQ-UHFFFAOYSA-N
    • SMILES： S(C)(NC1C=CC=C(C=1)C1C(=CC=C(C(=O)O)C=1)F)(=O)=O

Computed Properties

  • Exact Mass: 309.04710720Da
  • Monoisotopic Mass: 309.04710720Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 476
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 91.9Ų

4-Fluoro-3-(3-methylsulfonylaminophenyl)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB329992-5 g
4-Fluoro-3-(3-methylsulfonylaminophenyl)benzoic acid, 95%; .
 1261968-53-9 95%
5g
 €1159.00 2023-04-26
abcr
AB329992-5g
4-Fluoro-3-(3-methylsulfonylaminophenyl)benzoic acid, 95%; .
 1261968-53-9 95%
5g
 €1159.00 2025-04-21

4-Fluoro-3-(3-methylsulfonylaminophenyl)benzoic acid Suppliers

Amadis Chemical Company Limited
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(CAS:1261968-53-9)
Order Number:A1170664
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:17
Price ($):687.0
Email:sales@amadischem.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1261968-53-9)
A1170664
Purity:99%
Quantity:5g
Price ($):687.0
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